Cas no 1805354-67-9 (Ethyl 4-chloro-3-(difluoromethyl)-6-(trifluoromethyl)pyridine-2-acetate)

• Product Name: Ethyl 4-chloro-3-(difluoromethyl)-6-(trifluoromethyl)pyridine-2-acetate
• CAS No: 1805354-67-9
• MF: C₁₁H₉ClF₅NO₂
• MW: 317.639679670334
• CID: 4874269
• Update Time: 2025-05-27

Ethyl 4-chloro-3-(difluoromethyl)-6-(trifluoromethyl)pyridine-2-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-chloro-3-(difluoromethyl)-6-(trifluoromethyl)pyridine-2-acetate

• Inchi： 1S/C11H9ClF5NO2/c1-2-20-8(19)4-6-9(10(13)14)5(12)3-7(18-6)11(15,16)17/h3,10H,2,4H2,1H3
• InChI Key： DFEFDIXZWSCXFL-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(F)(F)F)N=C(CC(=O)OCC)C=1C(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 339
• XLogP3: 3.2
• Topological Polar Surface Area: 39.2

Additional information on Ethyl 4-chloro-3-(difluoromethyl)-6-(trifluoromethyl)pyridine-2-acetate

Comprehensive Overview of Ethyl 4-chloro-3-(difluoromethyl)-6-(trifluoromethyl)pyridine-2-acetate (CAS No. 1805354-67-9)

Ethyl 4-chloro-3-(difluoromethyl)-6-(trifluoromethyl)pyridine-2-acetate (CAS No. 1805354-67-9) is a fluorinated pyridine derivative with significant applications in agrochemical and pharmaceutical research. This compound, characterized by its unique trifluoromethyl and difluoromethyl substituents, has garnered attention due to its potential as a building block for advanced chemical synthesis. Its molecular structure, featuring a pyridine core, makes it a versatile intermediate for developing novel compounds with enhanced biological activity.

In recent years, the demand for fluorinated compounds has surged, driven by their stability, lipophilicity, and bioactivity. Researchers and industries are increasingly exploring Ethyl 4-chloro-3-(difluoromethyl)-6-(trifluoromethyl)pyridine-2-acetate for its role in creating next-generation agrochemicals, such as herbicides and fungicides. The compound's chloro and fluoro functional groups contribute to its reactivity, enabling precise modifications for targeted applications.

The synthesis of CAS No. 1805354-67-9 involves multi-step processes, including halogenation and esterification, to achieve high purity and yield. Its ethyl acetate moiety further enhances its solubility, making it suitable for formulation in various solvents. This property is particularly valuable in agrochemical formulations, where solubility and stability are critical for efficacy.

From an environmental perspective, the use of fluorinated pyridines like Ethyl 4-chloro-3-(difluoromethyl)-6-(trifluoromethyl)pyridine-2-acetate aligns with the growing trend toward sustainable chemistry. Innovations in green synthesis methods, such as catalytic fluorination, are reducing the environmental footprint of such compounds. This aligns with global initiatives to develop eco-friendly agrochemicals with minimal residual impact.

In the pharmaceutical sector, CAS No. 1805354-67-9 is being investigated for its potential as a precursor in drug discovery. Fluorinated compounds are known to improve metabolic stability and bioavailability, making them attractive candidates for therapeutic agents. Researchers are particularly interested in its application for developing central nervous system (CNS) drugs and anti-inflammatory agents.

The compound's pyridine-2-acetate structure also opens doors for material science applications. Its ability to form stable complexes with metals is being explored for catalytic systems and advanced materials. This multidisciplinary utility underscores the importance of Ethyl 4-chloro-3-(difluoromethyl)-6-(trifluoromethyl)pyridine-2-acetate in modern chemistry.

For researchers and manufacturers, understanding the regulatory landscape for fluorinated compounds is essential. Compliance with international standards, such as REACH and FDA guidelines, ensures safe handling and commercialization. Proper storage and handling protocols are recommended to maintain the compound's integrity and performance.

In conclusion, Ethyl 4-chloro-3-(difluoromethyl)-6-(trifluoromethyl)pyridine-2-acetate (CAS No. 1805354-67-9) represents a cutting-edge chemical intermediate with broad applications. Its unique properties and versatility make it a valuable asset in agrochemical, pharmaceutical, and material science research. As the demand for sustainable and high-performance chemicals grows, this compound is poised to play a pivotal role in future innovations.